Cas no 1806763-19-8 (4-Bromo-5-chloro-2-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-5-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806763-19-8
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• CID: 4799058
• Update Time: 2025-06-08

4-Bromo-5-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H3BrClF2N/c7-3-1-5(6(9)10)11-2-4(3)8/h1-2,6H
• InChI Key： DSGMJVVJTIDGOY-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-chloro-2-(difluoromethyl)pyridine

Recent Advances in the Application of 4-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS: 1806763-19-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS: 1806763-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds, making it a focal point for researchers aiming to explore novel chemical entities with enhanced pharmacological properties.

One of the key areas of research involving 4-Bromo-5-chloro-2-(difluoromethyl)pyridine is its utility in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. The presence of both bromo and chloro substituents on the pyridine ring, along with the difluoromethyl group, provides a versatile scaffold for further functionalization. Recent publications have demonstrated the successful incorporation of this compound into potent inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. These studies underscore the compound's potential in addressing unmet medical needs in oncology.

In addition to its applications in kinase inhibitor design, 4-Bromo-5-chloro-2-(difluoromethyl)pyridine has also been explored in the context of antiviral drug development. The COVID-19 pandemic has accelerated research into novel antiviral agents, and this compound has emerged as a promising candidate due to its ability to interfere with viral replication mechanisms. Recent in vitro studies have shown that derivatives of this pyridine scaffold exhibit inhibitory activity against SARS-CoV-2 proteases, suggesting its potential utility in combating emerging viral threats. These findings are particularly relevant given the ongoing need for broad-spectrum antiviral therapies.

The synthetic versatility of 4-Bromo-5-chloro-2-(difluoromethyl)pyridine further extends to its use in medicinal chemistry for the optimization of drug-like properties. Researchers have employed this compound as a building block to introduce fluorine atoms into drug candidates, a strategy known to improve metabolic stability, bioavailability, and binding affinity. Recent advancements in synthetic methodologies have enabled the efficient derivatization of this scaffold, facilitating the rapid generation of diverse compound libraries for high-throughput screening. These efforts have yielded several lead compounds with favorable pharmacokinetic profiles, highlighting the compound's value in early-stage drug discovery.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-5-chloro-2-(difluoromethyl)pyridine. Recent studies have addressed these issues by developing more efficient and sustainable synthetic routes, including catalytic halogenation and fluorination techniques. These innovations not only enhance the accessibility of this compound but also align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. Furthermore, advancements in analytical techniques, such as NMR and LC-MS, have improved the characterization of this compound and its derivatives, ensuring higher quality standards in research and development.

In conclusion, 4-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS: 1806763-19-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications in kinase inhibitor design, antiviral drug development, and medicinal chemistry optimization underscore its significance as a key intermediate in drug discovery. Ongoing research efforts continue to explore its potential, with recent studies paving the way for novel therapeutic agents. As the field advances, this compound is expected to play an increasingly prominent role in addressing complex biomedical challenges.